Cyclohexyl 4-amino-4-methylpentanoate hydrochloride
Overview
Description
Cyclohexyl 4-amino-4-methylpentanoate hydrochloride is a chemical compound with the CAS Number: 1311315-60-2 . It has a molecular weight of 249.78 .
Molecular Structure Analysis
The InChI Code for Cyclohexyl 4-amino-4-methylpentanoate hydrochloride is 1S/C12H23NO2.ClH/c1-12(2,13)9-8-11(14)15-10-6-4-3-5-7-10;/h10H,3-9,13H2,1-2H3;1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of Cyclohexyl 4-amino-4-methylpentanoate hydrochloride include a molecular weight of 249.78 . The compound is a salt .Scientific Research Applications
1. Synthesis and Evaluation in Pharmaceutical Applications
Cyclohexyl 4-amino-4-methylpentanoate hydrochloride has been utilized in the synthesis of various pharmaceutical compounds. For instance, it has been involved in the synthesis of condensed pyrimidines, which show potential for anti-inflammatory and analgesic activities. These compounds have been characterized using various techniques and have exhibited moderate to good efficacy in pain relief and inflammation reduction (Sondhi et al., 2008).
2. Role in Chemical Synthesis Techniques
This compound plays a significant role in chemical synthesis processes, such as the tandem ring opening and oximation of related esters. These processes are crucial for creating compounds with specific structures and properties, which can be confirmed through NMR and X-ray techniques. The methodologies used in these syntheses contribute significantly to advancements in chemical synthesis and analysis (Saravanan et al., 2007).
3. Impact on Metabolic Processes
Cyclohexyl 4-amino-4-methylpentanoate hydrochloride has been studied for its role in metabolic processes, especially in relation to diabetes research. It has been shown to affect GABA (gamma-aminobutyric acid) metabolism and stimulate insulin secretion in islet cells. This research indicates its potential in understanding and possibly treating metabolic disorders (Pizarro-Delgado et al., 2009).
4. Development of Novel Therapeutic Agents
The compound has been instrumental in the development of new therapeutic agents, like amino acetate functionalized Schiff base organotin(IV) complexes, which have shown promise as anticancer drugs. These complexes have been structurally characterized and evaluated for cytotoxicity against various human tumor cell lines, demonstrating significant potential in cancer treatment (Basu Baul et al., 2009).
5. Application in Wine and Alcoholic Beverage Analysis
In the field of food and beverage analysis, cyclohexyl 4-amino-4-methylpentanoate hydrochloride has been used to develop methods for analyzing certain acids in wines and other alcoholic beverages. This research contributes to the understanding of flavor compounds and quality control in the beverage industry (Gracia-Moreno et al., 2015).
6. Exploration in Anticonvulsant Activity
The compound has been explored for its potential anticonvulsant activity. Studies have focused on synthesizing esters based on this compound and examining their efficacy in models of chemically- and electrically-induced seizures, contributing to the search for new anticonvulsant drugs (Nesterkina et al., 2022).
Safety and Hazards
properties
IUPAC Name |
cyclohexyl 4-amino-4-methylpentanoate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO2.ClH/c1-12(2,13)9-8-11(14)15-10-6-4-3-5-7-10;/h10H,3-9,13H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWQJYGKNTDYFBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC(=O)OC1CCCCC1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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